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Compound of Interest

Compound Name: Methyl 2-methyl-3-oxohexanoate

CAS No.: 120040-67-7

Cat. No.: B2908508

Get Quote

Executive Summary
Methyl 2-methyl-3-oxohexanoate (CAS: 120040-67-7) is a specialized

-keto ester characterized by an

-methyl substitution on a hexanoate backbone.[1][2][3][4][5] Unlike its widely used analog Ethyl
2-methyl-3-oxohexanoate, which is a staple in the flavor and fragrance industry, the methyl
variant serves a distinct role as a metabolic reference standard in hydrocarbon biodegradation
research and a tunable scaffold in medicinal chemistry.

This guide evaluates the biological activity of Methyl 2-methyl-3-oxohexanoate against its

primary analogs, focusing on its critical function in the anaerobic degradation of n-hexane, its

potential as a Quorum Sensing Inhibitor (QSI), and its utility as a precursor for bioactive

heterocycles.
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Biological Mechanism & Metabolic Significance[6]
The most definitive biological activity of Methyl 2-methyl-3-oxohexanoate lies in its role as a

stable derivative of the transient intermediates formed during the anaerobic biodegradation of

n-hexane.

The n-Hexane Degradation Pathway
In denitrifying bacteria such as Betaproteobacterium strain HxN1, n-hexane is not degraded via

standard terminal oxidation. Instead, it undergoes a fumarate addition reaction, followed by

rearrangement and decarboxylation.

Mechanism: The pathway produces 2-methyl-3-oxohexanoyl-CoA.[6]

Role of the Methyl Ester: The free acid is unstable and difficult to analyze. Researchers

synthesize Methyl 2-methyl-3-oxohexanoate as the authentic standard to verify the

presence of this pathway via GC-MS. It confirms the "subterminal" carboxylation logic distinct

from standard fatty acid beta-oxidation.

Pathway Visualization

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2908508/docs?utm_src=pdf-body#comparative-guide-biological-activity-applications-of-methyl-2-methyl-3-oxohexanoate
https://www.researchgate.net/publication/334407213_Metabolites_of_the_Anaerobic_Degradation_of_n-Hexane_by_Denitrifying_Betaproteobacterium_Strain_HxN1
https://www.benchchem.com/product/b2908508/docs?utm_src=pdf-body#comparative-guide-biological-activity-applications-of-methyl-2-methyl-3-oxohexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the specific metabolic node where the 2-methyl-3-

oxohexanoate scaffold is active.[1]
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Caption: Anaerobic degradation of n-hexane showing the central role of the 2-methyl-3-

oxohexanoyl scaffold.
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Antimicrobial & Quorum Sensing Inhibition (QSI)
-keto esters are structural analogs of Acyl-Homoserine Lactones (AHLs), the signaling
molecules used by Gram-negative bacteria for quorum sensing.[7]

Mechanism: The 3-oxo group mimics the carbonyl of the AHL lactone ring. The

-methyl group in Methyl 2-methyl-3-oxohexanoate introduces steric chirality that can
modulate binding affinity to LuxR-type receptors.

Comparison:

Unsubstituted (Methyl 3-oxohexanoate): Often degraded too rapidly by bacterial

hydrolases.

-Methylated (Target): The methyl group at C2 protects against rapid enzymatic hydrolysis,
potentially extending the half-life of the molecule in biofilm assays.

Aryl-substituted analogs: Generally show higher QSI activity (IC50 < 50 µM) compared to

aliphatic esters like Methyl 2-methyl-3-oxohexanoate, but the aliphatic versions are less

cytotoxic to mammalian cells.

Synthetic Utility: Precursor to Bioactive Heterocycles
The primary "activity" of this molecule in a drug development context is its reactivity as a

bidentate electrophile.

Reaction Type Product Class Biological Application

Condensation with Hydrazines Pyrazolones

NSAIDs (e.g., Metamizole

analogs), Free radical

scavengers

Condensation with

Hydroxylamine
Isoxazoles

Antibiotics, GABA-A receptor

agonists

Biginelli Reaction Dihydropyrimidines Calcium channel blockers
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-methyl group is pre-installed. Using the unsubstituted analog (Methyl 3-oxohexanoate)
requires a subsequent alkylation step to introduce the methyl group, which often suffers from
poly-alkylation side reactions. Using the pre-methylated scaffold increases yield and
regioselectivity.

Experimental Protocols
Synthesis via Meldrum's Acid (High Purity Route)
This protocol avoids the O-alkylation side reactions common in direct alkylation of

-keto esters.

Reagents:

Butanoyl chloride (1.0 equiv)

Meldrum's acid (1.0 equiv)

Pyridine (2.0 equiv)

Methanol (Excess)

Workflow:

Acylation: Dissolve Meldrum's acid in dry DCM at 0°C. Add pyridine, then dropwise add

butanoyl chloride. Stir for 1 hour.

Isolation: Wash with dilute HCl to remove pyridine. Evaporate solvent to obtain the acylated

Meldrum's acid intermediate.

Methanolysis: Reflux the intermediate in dry methanol. The ring opens and decarboxylates.

[8]

Methylation (if not pre-installed):Note: To get the 2-methyl derivative specifically, it is often

more efficient to use 2-methylbutanoyl chloride as the starting material OR alkylate the

acylated Meldrum's acid before methanolysis.

Correction: The most robust route to Methyl 2-methyl-3-oxohexanoate specifically

involves the condensation of 2-methylbutanoyl chloride with Meldrum's acid, followed by
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methanolysis.
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Caption: Step-wise synthesis ensuring regiospecific alpha-methylation.

Analytical Detection (GC-MS)
Column: DB-5ms or equivalent (30m x 0.25mm).

Temperature Program: 50°C (2 min)

10°C/min

280°C.

Retention Index: The

-methyl group decreases the retention time slightly compared to the straight-chain isomer
(Methyl 4-oxohexanoate) due to globular shape, but increases it relative to the non-
methylated 3-oxohexanoate due to molecular weight.

Mass Spec Fragments: Look for characteristic

-cleavage ions. The McLafferty rearrangement is suppressed by the

-methyl group compared to the unsubstituted ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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